Cas no 63299-57-0 (2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene)
63299-57-0 structure
Product Name:2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene
CAS No:63299-57-0
MF:C7H2BrF3N2O4
MW:315.000991344452
CID:2790305
PubChem ID:13096664
Update Time:2025-04-21
2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL11444409
- 63299-57-0
- DTXSID00518059
- 2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene
-
- Inchi: 1S/C7H2BrF3N2O4/c8-6-4(12(14)15)1-3(7(9,10)11)2-5(6)13(16)17/h1-2H
- InChI Key: XBBICFLHXZLZAV-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(F)(F)F)C=C1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 313.91500g/mol
- Monoisotopic Mass: 313.91500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 91.6Ų
2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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